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In the pursuit of advanced materials with tailored properties, the geometry of molecular building
blocks plays a pivotal role. Tetrakis(4-vinylphenyl)silane, a molecule possessing a central
silicon atom tetrahedrally bonded to four vinylphenyl arms, represents a unique and powerful
monomer for the construction of complex three-dimensional polymer architectures. Its rigid,
well-defined core and four polymerizable vinyl groups enable the creation of highly crosslinked
networks, star-shaped polymers, and porous organic frameworks with exceptional thermal and
mechanical stability.

This guide provides a comprehensive overview of tetrakis(4-vinylphenyl)silane, from its
fundamental chemical structure and synthesis to its characterization and diverse applications in
materials science. It is intended for researchers and scientists in polymer chemistry and drug
development who seek to leverage the unique attributes of this tetra-functional building block.

Molecular Architecture and Chemical Identity

Tetrakis(4-vinylphenyl)silane (CAS No: 18834-29-2) is an organosilicon compound
characterized by a central silicon atom covalently bonded to the phenyl rings of four styrene
moieties.[1] The tetrahedral arrangement of these four arms is a direct consequence of the sp3
hybridization of the silicon atom, leading to a non-planar, three-dimensional structure. This
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geometry is crucial as it prevents the dense packing often seen with planar monomers,
predisposing the resulting polymers to form porous or high-free-volume materials.

The key reactive sites are the four terminal vinyl (C=C) groups, which are amenable to a variety
of polymerization techniques, including free-radical, cationic, and controlled radical
polymerizations like Atom Transfer Radical Polymerization (ATRP).[2]

Key Structural Features:
» Central Core: A single silicon atom providing a rigid, tetrahedral scaffold.
o Linking Arms: Four phenyl groups that provide thermal stability and rigidity.

e Functional Groups: Four terminal vinyl groups that serve as points for polymerization or
crosslinking.

Synthesis and Purification: A Mechanistic Approach

A robust synthesis of tetrakis(4-vinylphenyl)silane can be achieved via a Grignard reaction, a
cornerstone of organometallic chemistry. This approach offers high yields and utilizes readily
available starting materials. The causality behind this choice lies in the high nucleophilicity of
the Grignard reagent, which is necessary to displace all four chloride ions from the silicon
tetrachloride precursor.

Proposed Synthetic Pathway

The synthesis involves two primary steps: the formation of the Grignard reagent from 4-
bromostyrene, followed by its reaction with silicon tetrachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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